Cas no 1024440-28-5 (Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate)

• Product Name: Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate
• CAS No: 1024440-28-5
• MF: C₁₈H₁₉N₃O₅
• MW: 357.360564470291
• MDL: MFCD00245991
• CID: 5032134
• Update Time: 2025-05-20

Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-((N-((PHENYLAMINO)CARBONYLAMINO)CARBAMOYL)METHOXY)BENZOATE
• ethyl 3-({[(phenylcarbamoyl)amino]carbamoyl}methoxy)benzoate
• Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate

• MDL： MFCD00245991
• Inchi： 1S/C18H19N3O5/c1-2-25-17(23)13-7-6-10-15(11-13)26-12-16(22)20-21-18(24)19-14-8-4-3-5-9-14/h3-11H,2,12H2,1H3,(H,20,22)(H2,19,21,24)
• InChI Key： LCGIMGVAFGPPQZ-UHFFFAOYSA-N
• SMILES： O(CC(NNC(NC1C=CC=CC=1)=O)=O)C1=CC=CC(C(=O)OCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 479
• XLogP3: 2.4
• Topological Polar Surface Area: 106

Additional information on Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate

Research Brief on Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate (CAS: 1024440-28-5)

Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate (CAS: 1024440-28-5) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique carbamoyl and benzoate functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a modulator of specific biological pathways, particularly in the context of inflammatory and metabolic diseases.

The synthesis of Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate involves a multi-step process, starting with the reaction of phenyl isocyanate with ethyl 3-hydroxybenzoate, followed by carbamoylation. The compound's structural features, including the presence of a phenylurea moiety and an ester group, contribute to its bioactivity and stability. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its purity and structural integrity.

In a recent study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory activity against a key enzyme involved in the inflammatory response. The study utilized in vitro assays to evaluate its potency and selectivity, revealing a promising IC50 value in the nanomolar range. Additionally, molecular docking simulations suggested that the compound binds to the enzyme's active site through hydrogen bonding and hydrophobic interactions, providing insights into its mechanism of action.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results indicate moderate oral bioavailability and favorable metabolic stability, making it a viable candidate for further preclinical development. However, challenges such as solubility and potential off-target effects remain to be addressed in future studies.

The potential therapeutic applications of Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate extend beyond inflammation. Recent findings suggest its utility in targeting metabolic disorders, such as diabetes and obesity, by modulating key signaling pathways. These discoveries highlight the compound's versatility and underscore the need for continued research to fully elucidate its therapeutic potential.

In conclusion, Ethyl 3-((N-((phenylamino)carbonylamino)carbamoyl)methoxy)benzoate (CAS: 1024440-28-5) represents a promising scaffold for drug development, with demonstrated bioactivity and favorable pharmacokinetic properties. Ongoing research aims to optimize its structure-activity relationships and explore its efficacy in animal models, paving the way for potential clinical applications. This compound exemplifies the intersection of chemical synthesis and biological discovery, offering new avenues for therapeutic intervention.